Cas no 647824-51-9 (1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 647824-51-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 92968
• PubChem ID: 2776936
• Update Time: 2025-07-02

1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl-3,5-dimethyl-1H-pyrazole-4-carboxaldehyde
• 1-(tert-Butyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• 1-tert-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• 1-tert-butyl-3,5-dimethylpyrazole-4-carbaldehyde
• SCHEMBL2454466
• 2,5-DIBROMOACETOPHENONE
• Z317041786
• 1-(tert-Butyl)-3,5-dimethyl-1H-pyrazole-4-carboxaldehyde
• DTXSID60380299
• MS-22031
• CS-0248927
• 647824-51-9
• AKOS000192095
• MFCD00120293
• FT-0743509
• EN300-41936
• 1-tert-Butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• 1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD00120293
• Inchi： 1S/C10H16N2O/c1-7-9(6-13)8(2)12(11-7)10(3,4)5/h6H,1-5H3
• InChI Key： WQHXOHHEPNBXMF-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1C)C(C)(C)C

Computed Properties

• Exact Mass: 180.12600
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Color/Form: powder
• Density: 1
• Melting Point: 56 °C
• Boiling Point: 273.2°C at 760 mmHg
• Flash Point: 119°C
• Refractive Index: 1.51
• PSA: 34.89000
• LogP: 2.06740
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1-tert-butyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：